Cadmium-109 Cadmium-109
Brand Name: Vulcanchem
CAS No.: 14109-32-1
VCID: VC21000634
InChI: InChI=1S/Cd/i1-3
SMILES: [Cd]
Molecular Formula: Cd
Molecular Weight: 108.90499 g/mol

Cadmium-109

CAS No.: 14109-32-1

Cat. No.: VC21000634

Molecular Formula: Cd

Molecular Weight: 108.90499 g/mol

* For research use only. Not for human or veterinary use.

Cadmium-109 - 14109-32-1

CAS No. 14109-32-1
Molecular Formula Cd
Molecular Weight 108.90499 g/mol
IUPAC Name cadmium-109
Standard InChI InChI=1S/Cd/i1-3
Standard InChI Key BDOSMKKIYDKNTQ-OIOBTWANSA-N
Isomeric SMILES [109Cd]
SMILES [Cd]
Canonical SMILES [Cd]

Nuclear Decay Characteristics

Cadmium-109 decays exclusively by electron capture to the isomeric state of silver-109 (Ag-109m), which has an energy level of 88 keV . This decay process occurs when an inner orbital electron is captured by the nucleus, effectively converting a proton to a neutron.

Decay Scheme and Energy Transitions

The decay of Cd-109 follows a specific pattern, with the nucleus capturing an electron and then transitioning to Ag-109m. The excited silver nucleus subsequently releases energy to reach its ground state. This process can be characterized by the following parameters:

ParameterValue
Decay ModeElectron Capture (EC)
Half-life (T₁/₂)461.9 (4) days
Q+ Value215.5 (18) keV
Transition Energy127.5 (18) keV
Transition Probability100%
Transition NatureAllowed

The electron capture process predominantly involves K-shell electrons (81.2%), with additional contributions from L-shell (15.0%) and M-shell (3.21%) electrons .

Gamma Transitions and Internal Conversion

Following electron capture, the resulting Ag-109m nucleus transitions to its ground state with a gamma emission of 88.0341 keV. This transition has E3 multipolarity and is accompanied by significant internal conversion . The conversion coefficients are as follows:

ShellConversion Coefficient
K-shell (αK)11.41 (16)
L-shell (αL)12.06 (17)
M-shell (αM)2.47 (4)
Total (αT)26.3 (4)

These high conversion coefficients indicate that the 88 keV gamma transition is significantly converted to electrons rather than being emitted as photons, which affects the detection and measurement approaches for this isotope .

Production Methods

Cadmium-109 is artificially produced through nuclear reactions. There are two primary methods for its production:

Neutron Activation

The most common production method involves neutron irradiation of stable cadmium-108:

Cd-108(n,γ)Cd-109

This reaction has a cross-section of approximately 1.1 (3) barns, indicating the probability of neutron capture. This production method may potentially introduce silver-110m as an impurity .

Proton Bombardment

An alternative production method utilizes proton bombardment of stable silver-109:

Ag-109(p,n)Cd-109

This reaction pathway is notable for producing Cd-109 with potentially higher radionuclidic purity, as it is reported to have no significant impurities when properly performed .

Applications and Uses

Cadmium-109 serves numerous important functions in scientific research, industry, and medical applications due to its convenient half-life and emission characteristics.

Calibration Standard

One of the primary applications of Cd-109 is as a calibration source for 88 keV gamma radiation. The predictable decay pattern and specific energy emissions make it valuable for calibrating radiation detection instruments .

X-ray Fluorescence Analysis

The characteristic x-ray emissions from Cd-109 are useful in X-ray fluorescence (XRF) analysis, a non-destructive analytical technique used to determine the elemental composition of materials. The 22.1 keV x-rays emitted during decay are effective in exciting characteristic x-rays from various elements, particularly those with atomic numbers in the mid-range.

Scientific Research

Cd-109 isotopes, along with other cadmium isotopes, have specific applications in scientific research. For example, the stable cadmium isotopes (particularly the even-numbered ones like Cd-110, Cd-112, Cd-114, and Cd-116) are used to improve the power output and coherence length of HeCd lasers .

Detection and Measurement

Accurate detection and measurement of Cd-109 is essential for both research applications and radiation safety monitoring.

Monitoring Requirements

Personnel working with Cd-109 must adhere to specific monitoring protocols:

  • Radiation monitoring badges must be worn by individuals who use open sources of Cd-109 in amounts of 1 mCi or more for extended operations

  • Regular contamination surveys are recommended to detect potential workplace contamination

  • Bioassay may be appropriate for personnel with potential for significant intake

Isotopic and Nuclear Data

Understanding the nuclear and isotopic properties of Cd-109 is fundamental to its applications and safe handling. The table below summarizes key nuclear data for Cd-109 in comparison with other cadmium radioisotopes:

IsotopeHalf-LifeNatural Abundance (%)Specific Activity (Ci/g)Decay ModeBeta Energy (MeV)Gamma Energy (MeV)
Cd-1091.3 years<<12,600EC-0.083, 0.026
Cd-1139.3 × 10¹⁵ years123.4 × 10⁻¹³β⁻0.093-
Cd-113m14 years<<1240β⁻0.019-

This comparative data highlights the unique position of Cd-109 among cadmium radioisotopes, with its moderate half-life and electron capture decay mode .

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